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Compound of Interest

6-Methoxyquinoline-4-
Compound Name:
carbaldehyde

Cat. No.: B1360400

Essential Safety and Handling Guide for 6-
Methoxyquinoline-4-carbaldehyde

This guide provides crucial safety and logistical information for the handling of 6-
Methoxyquinoline-4-carbaldehyde, tailored for researchers, scientists, and professionals in
drug development. The following procedural guidance outlines the necessary personal
protective equipment (PPE), safe operational protocols, and proper disposal methods to ensure
a secure laboratory environment.

Physicochemical and Hazard Data

A summary of the key quantitative data for 6-Methoxyquinoline-4-carbaldehyde is presented
below. This information is critical for safe handling and emergency preparedness.
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Property

Value

Molecular Formula

C11HoaNO2

Molecular Weight 187.19 g/mol [1][2]

Appearance Yellow solid[3]

Melting Point 160 °C[3]

Boiling Point 353.7 £ 22.0 °C (Predicted)[3]
Density 1.227 + 0.06 g/cm3 (Predicted)[3]

Storage Temperature

2-8°C under inert gas (Nitrogen or Argon)[3]

Hazard Identification:

Hazard Statement

GHS Classification

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1][4]

H319 Causes serious eye irritation[1][4]
H335 May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to minimize exposure and ensure personal

safety when handling 6-Methoxyquinoline-4-carbaldehyde. The following table outlines the

recommended PPE.
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Body Part Recommended Protection

A NIOSH/MSHA or European Standard EN 149
approved dust respirator or full-facepiece airline
Respiratory respirator in positive pressure mode should be

used, especially where dust may be generated.

[4]115]

Chemical safety goggles or a face shield are

Eyes and Face ) i
required to protect against splashes and dust.[4]

Chemical-resistant protective gloves (e.g., nitrile

Hands
rubber) are mandatory.[4]
A lab coat or other protective clothing should be
Bod worn to prevent skin contact.[4][5] In cases of
ody o .
potential significant exposure, chemical-
resistant coveralls may be necessary.
Feet Closed-toe shoes are required. Protective boots
ee

may be necessary in certain situations.[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 6-
Methoxyquinoline-4-carbaldehyde.

1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[6]

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[5][7]

o Assemble all necessary equipment and reagents before commencing work.

o Don the appropriate personal protective equipment as detailed in the PPE section.[4]
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2. Handling:

e Avoid direct contact with the skin, eyes, and clothing.[3][7]

e Avoid the generation of dust.[4]

» Weigh and transfer the chemical in a fume hood to control dust.
o Keep the container tightly closed when not in use.[4][7]

3. In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[4][5][7]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Seek medical attention if irritation occurs.[4][5][7]

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[4][5][7]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[4][5][7]

4., Storage:
o Store in a cool, dry, and dark place in a tightly sealed container.[4]
o Store under an inert gas like nitrogen or argon at 2-8°C.[3]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][7]

Disposal Plan

Proper disposal of 6-Methoxyquinoline-4-carbaldehyde and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.
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o Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,
approved hazardous waste container.[5][7] Do not dispose of it down the drain.

» Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected and treated as hazardous waste. Puncture and dispose of
the container in accordance with local regulations.

o Professional Disposal Service: All chemical waste should be disposed of through a licensed
and approved waste disposal company to ensure compliance with all federal, state, and local
environmental regulations.[8]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 6-
Methoxyquinoline-4-carbaldehyde, from initial preparation to final disposal.

Storage:

If not all used - Cool, dry, dark place
7| - Inert atmosphere (2-8°C)

- Away from incompatibles

Handling:
= - Avoid dust generation
- Keep container closed

Start: Review SDS v

Spill or Exposure Event

Disposal:
- Collect in hazardous waste

- Triple-rinse containers.
- Use licensed service

Click to download full resolution via product page

Caption: Workflow for safe handling of 6-Methoxyquinoline-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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